Cas no 1805421-41-3 (2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805421-41-3
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4862929
• Update Time: 2025-05-20

2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H7Br2F2NO/c1-14-6-2-4(8(11)12)5(3-9)13-7(6)10/h2,8H,3H2,1H3
• InChI Key： CIDVJLKULRJIJF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(N=1)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Application of 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine (CAS: 1805421-41-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine (CAS: 1805421-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, targeted drug delivery systems, and agrochemicals, making it a focal point for interdisciplinary research.

One of the key areas of application for 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine is in the design of covalent inhibitors. The presence of reactive bromomethyl groups enables the compound to form stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of irreversible kinase inhibitors, showing enhanced selectivity and potency against oncogenic targets. The difluoromethyl group further contributes to the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. Researchers at MIT recently reported its use as a precursor for the synthesis of fluorinated pyridine-based polymers with unique electronic properties. These polymers exhibit remarkable thermal stability and tunable band gaps, making them suitable for organic electronics and photovoltaic devices. The incorporation of difluoromethyl groups was shown to significantly influence the material's dielectric constant and charge transport properties.

The synthetic accessibility of 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)-3-methoxypyridine has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel one-pot synthesis route that achieves higher yields (up to 78%) and better regioselectivity compared to traditional methods. This development is particularly significant for scaling up production while maintaining cost-effectiveness, addressing one of the main barriers to its widespread adoption in industrial applications.

Looking forward, the unique combination of reactivity and stability offered by this compound positions it as a valuable tool for diverse applications. Current research efforts are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable more efficient target protein degradation. As the understanding of its structure-activity relationships continues to grow, we anticipate seeing more innovative applications emerging in both pharmaceutical and materials science domains in the coming years.